![molecular formula C9H19NO2 B6197852 rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol, trans CAS No. 2679949-77-8](/img/no-structure.png)
rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol, trans
Overview
Description
Rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol, trans is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol, trans involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Ethyl 2-methyl-2-propenoate", "1,3-cyclobutanediol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Ammonium chloride", "Sodium nitrite", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Ethyl 2-methyl-2-propenoate is reacted with 1,3-cyclobutanediol in the presence of sodium borohydride to form rac-[(1R,3S)-1-ethoxy-3-hydroxy-2,2-dimethylcyclobutyl]methanol.", "Step 2: The product from step 1 is treated with hydrochloric acid to form rac-[(1R,3S)-1-chloro-3-ethoxy-2,2-dimethylcyclobutyl]methanol.", "Step 3: The product from step 2 is treated with sodium hydroxide to form rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol.", "Step 4: The product from step 3 is treated with sodium nitrite and ammonium chloride to form the corresponding diazonium salt.", "Step 5: The diazonium salt from step 4 is reduced with hydrogen gas in the presence of palladium on carbon to form rac-[(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutyl]methanol, trans." ] } | |
CAS No. |
2679949-77-8 |
Molecular Formula |
C9H19NO2 |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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